Cas no 51632-28-1 (4-Ethylphenylacetonitrile)

• Product Name: 4-Ethylphenylacetonitrile
• CAS No: 51632-28-1
• MF: C₁₀H₁₁N
• MW: 145.201042413712
• MDL: MFCD00040893
• CID: 56053
• PubChem ID: 142867
• Update Time: 2025-04-18

4-Ethylphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Ethylphenyl)acetonitrile
• 4-Ethylbenzyl cyanide
• 4-Ethylbenzeneacetonitrile
• 4-Ethylphenylacetonitrile
• CS-0054109
• Benzeneacetonitrile, 4-ethyl-
• SB13178
• 4-ethylbenzylcyanide
• A7609
• 51632-28-1
• SCHEMBL2600192
• (4-Ethylphenyl)acetonitrile, AldrichCPR
• AS-60001
• FT-0618421
• AKOS005206783
• p-ethylphenylacetonitrile
• DTXSID60199580
• MFCD00040893
• AMY24775
• DTXCID20122071

• MDL： MFCD00040893
• Inchi： 1S/C10H11N/c1-2-9-3-5-10(6-4-9)7-8-11/h3-6H,2,7H2,1H3
• InChI Key： NCPKDFDQDZMXCO-UHFFFAOYSA-N
• SMILES： N#CCC1C=CC(=CC=1)CC
• BRN： 2613187

Computed Properties

• Exact Mass: 145.08900
• Monoisotopic Mass: 145.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Color/Form: liquid
• Density: 0,97 g/cm3
• Boiling Point: 110°C 1mm
• Flash Point: 110°C/1mm
• Refractive Index: 1.5164
• PSA: 23.79000
• LogP: 2.31508
• Solubility: Not determined

4-Ethylphenylacetonitrile Security Information

• Hazardous Material transportation number：3276
• Hazard Category Code： 20/21/22
• Safety Instruction： S23-S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1